1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(4-methoxyphenyl)-5-(thiophen-3-ylmethylidene)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C16H12N2O4S/c1-22-12-4-2-11(3-5-12)18-15(20)13(14(19)17-16(18)21)8-10-6-7-23-9-10/h2-9H,1H3,(H,17,19,21)/b13-8+
• InChI Key: LPBMAPCMRIIJQE-MDWZMJQESA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CSC=C3)C(=O)NC2=O
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CSC=C3)/C(=O)NC2=O
• Molecular Formula: C16H12N2O4S
• Molecular Weight: 328.3 g/mol

Description

1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as MPTP, is a synthetic organic compound that has been extensively studied for its potential as a therapeutic agent. MPTP belongs to the class of pyrimidinetriones and has a unique chemical structure that makes it an attractive target for drug development.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of the protein kinase C (PKC), which plays a role in cell signaling.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2. 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the replication of HIV.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is its unique chemical structure, which makes it an attractive target for drug development. 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to have a variety of biological activities, making it a versatile compound for research. However, one limitation of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is its potential toxicity, which must be carefully considered when using the compound in lab experiments.

Future Directions

There are many potential future directions for research on 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of interest is the development of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives with improved efficacy and reduced toxicity. Another area of interest is the study of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione's effects on other diseases, such as Parkinson's disease. Additionally, the potential use of 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione as a therapeutic agent for viral infections such as COVID-19 is an area of active research.
In conclusion, 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a synthetic organic compound that has been extensively studied for its potential as a therapeutic agent. Its unique chemical structure and versatile biological activities make it an attractive target for drug development. Further research on 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione and its derivatives has the potential to lead to the development of new treatments for a variety of diseases.

Scientific Research Applications

1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied extensively for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 1-(4-methoxyphenyl)-5-(3-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied as a potential treatment for diseases such as cancer, HIV, and Alzheimer's disease.